Cas no 29205-50-3 (3-(2-bromoethyl)-3-methyl-3H-diazirine)

3-(2-bromoethyl)-3-methyl-3H-diazirine structure
29205-50-3 structure
Product Name:3-(2-bromoethyl)-3-methyl-3H-diazirine
CAS No:29205-50-3
MF:C4H7BrN2
MW:163.015779733658
CID:4643954
PubChem ID:86767392
Update Time:2024-11-06

3-(2-bromoethyl)-3-methyl-3H-diazirine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-bromoethyl)-3-methyl-3H-diazirine
    • Me-Diazirine-Br
    • AT13405
    • AKOS026741794
    • 29205-50-3
    • EN300-138815
    • CS-0197123
    • BS-52498
    • 3-(2-bromoethyl)-3-methyldiazirine
    • Inchi: 1S/C4H7BrN2/c1-4(2-3-5)6-7-4/h2-3H2,1H3
    • InChI Key: WFYMPPCLRKCDPF-UHFFFAOYSA-N
    • SMILES: N1C(CCBr)(C)N=1

Computed Properties

  • Exact Mass: 161.97926g/mol
  • Monoisotopic Mass: 161.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 93.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 24.7Ų

3-(2-bromoethyl)-3-methyl-3H-diazirine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI AN KANG FU NUO Biotechnology Co., Ltd.
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